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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 6-
Aminopicolinic acid (also known as 6-Aminopyridine-2-carboxylic acid), a key intermediate in

the synthesis of various biologically active molecules. Adherence to these guidelines is crucial

for ensuring a safe laboratory environment.

Chemical Identification
Identifier Value

Chemical Name 6-Aminopicolinic acid

Synonyms
6-Aminopyridine-2-carboxylic acid, 6-Amino-2-

picolinic acid

CAS Number 23628-31-1

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol

Appearance White to off-white or pale cream solid powder

Hazard Identification and Classification
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6-Aminopicolinic acid is classified as hazardous. The following table summarizes its GHS

hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text

Toxicological Information
The toxicological properties of 6-Aminopicolinic acid have not been fully investigated.[1]

Acute Toxicity: No specific LD50 (oral, dermal) or LC50 (inhalation) data is currently available

for 6-Aminopicolinic acid. However, it is classified as harmful if swallowed.

Chronic Toxicity: Information on the long-term health effects of exposure to this compound is

not available.

First-Aid Measures
Immediate medical attention is recommended in case of significant exposure. Follow the

protocols outlined below.

Experimental Protocol: First-Aid Procedures
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1. Eye Contact: 1.1. Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. 1.2. Remove contact lenses if present and

easy to do. Continue rinsing. 1.3. Seek immediate medical attention.

2. Skin Contact: 2.1. Immediately remove all contaminated clothing. 2.2. Wash the affected

area with plenty of soap and water for at least 15 minutes. 2.3. If skin irritation occurs, seek

medical advice/attention. 2.4. Wash contaminated clothing before reuse.

3. Inhalation: 3.1. Remove the individual from the exposure area to fresh air immediately. 3.2. If

breathing is difficult, administer oxygen. 3.3. If the individual is not breathing, give artificial

respiration. 3.4. Seek immediate medical attention.

4. Ingestion: 4.1. Do NOT induce vomiting. 4.2. If the person is conscious and alert, rinse their

mouth with water and give 2-4 cupfuls of water or milk to drink. 4.3. Never give anything by

mouth to an unconscious person. 4.4. Seek immediate medical attention.
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First-Aid Workflow for 6-Aminopicolinic Acid Exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b188573?utm_src=pdf-body-img
https://www.benchchem.com/product/b188573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures
Extinguishing Media:

Suitable: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable: No information available.

Specific Hazards:

During a fire, irritating and highly toxic gases such as nitrogen oxides and carbon monoxide

may be generated by thermal decomposition.

Protective Equipment:

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear.

Accidental Release Measures
Experimental Protocol: Spill Cleanup
1. Personal Precautions: 1.1. Evacuate personnel from the immediate area. 1.2. Ensure

adequate ventilation. 1.3. Avoid breathing dust. 1.4. Wear appropriate personal protective

equipment (PPE) as specified in Section 7.

2. Environmental Precautions: 2.1. Prevent the spill from entering drains, sewers, or

waterways.

3. Methods for Containment and Cleaning Up: 3.1. For a dry spill, carefully sweep up the

material, avoiding dust generation. 3.2. Place the swept material into a suitable, labeled

container for disposal. 3.3. Clean the spill area thoroughly with soap and water. 3.4. Dispose of

waste material in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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